Cas no 33405-95-7 ( )

• Product Name: &nbsp
• CAS No: 33405-95-7
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 917934
• PubChem ID: 347607
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC406385
• NSC-406385
• (4-methoxyphenyl)methyl 2-ethoxybenzoate
• DTXSID40324318
• 33405-95-7
•  

• Inchi： 1S/C17H18O4/c1-3-20-16-7-5-4-6-15(16)17(18)21-12-13-8-10-14(19-2)11-9-13/h4-11H,3,12H2,1-2H3
• InChI Key： DQWNJYMHRDOBQK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OCC)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 286.12054
• Monoisotopic Mass: 286.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 418.2°C at 760 mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.55
• PSA: 44.76